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Compound of Interest

alpha-Bromo-2-chlorophenylacetic
Compound Name: d
aci

Cat. No.: B135925

An In-depth Technical Guide to alpha-Bromo-2-chlorophenylacetic Acid

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of alpha-Bromo-2-
chlorophenylacetic acid, a key intermediate in organic synthesis, particularly for
pharmaceutical and agrochemical applications. This document outlines its chemical properties,
synthesis protocols, and its role in the development of bioactive compounds.

Core Chemical and Physical Properties

alpha-Bromo-2-chlorophenylacetic acid is a white to off-white crystalline solid.[1][2] Its
stability and high purity make it a valuable reagent in various synthetic processes.[1]

Quantitative Data Summary

The following table summarizes the key quantitative data for alpha-Bromo-2-
chlorophenylacetic acid:
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Property Value References
Molecular Formula CsHsBrClO2 [21[3114]
Molecular Weight 249.49 g/mol [21[3]1[41[5]
CAS Number 29270-30-2 [2][3][4]
Melting Point 105-112 °C [11121[3]
Purity (by HPLC) > 98% [2][4][6]

White to off-white crystalline
Appearance _ [11[2]
powder/solid

N Slightly soluble in water,
Solubility ] ] [1]
soluble in organic solvents

Synthesis and Experimental Protocols

alpha-Bromo-2-chlorophenylacetic acid is primarily synthesized from 2-chlorophenylacetic
acid through bromination. Several methods have been reported, each with distinct advantages
and reaction conditions.

Synthesis via Bromination with Bromide/Hydrogen
Peroxide

This improved method utilizes a bromide/hydrogen peroxide system for the bromination of 2-
chlorophenylacetic acid under acidic conditions with light irradiation.

Experimental Protocol:

» Dissolve 10.0g of 2-chlorophenylacetic acid in 40 mL of dichloromethane in a 100 mL round-
bottom flask.

e Maintain the reaction at room temperature.

e Monitor the reaction progress using HPLC. The reaction is complete when the starting
material is consumed (approximately 24 hours), indicated by the fading of the reaction
solution's color.
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» Stop stirring and allow the layers to separate.
e Wash the organic phase once with 20 mL of water.

o Concentrate the organic phase under reduced pressure to recover the solvent and obtain the
light yellow solid product, alpha-bromo-2-chlorophenylacetic acid.[7]

Traditional Bromination Methods

Other reported methods for the synthesis of alpha-Bromo-2-chlorophenylacetic acid include:

e Using Liquid Bromine: This method employs 2-chlorophenylacetic acid as the raw material,
liquid bromine as the brominating agent, and red phosphorus as a catalyst with heating. A
significant drawback is the formation of hydrogen bromide as a byproduct, leading to low
bromine atom utilization and environmental concerns.[7]

e Using N-Bromosuccinimide (NBS): This approach uses N-Bromosuccinimide as the
brominating agent with 2-chlorophenylacetic acid in a solvent like carbon tetrachloride under
heating. These conditions can be harsh and may require the use of a free radical initiator.[7]

Applications in Synthesis

alpha-Bromo-2-chlorophenylacetic acid is a versatile intermediate primarily used in the
synthesis of more complex organic compounds.[1] Its reactivity, owing to the carboxylic acid,
bromine atom, and chlorinated phenyl ring, allows for various chemical transformations.[8]

A notable application is its use as an intermediate in the preparation of the antithrombotic agent
Clopidogrel.[1] It is also utilized in the development of anti-inflammatory and analgesic drugs,
as well as in the formulation of herbicides and pesticides.[2]

Visualization of Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of alpha-Bromo-2-
chlorophenylacetic acid.
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Caption: Synthesis workflow for alpha-Bromo-2-chlorophenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

